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Comparative Fastness Properties of Acid Brown Dyes

The table below summarizes the fastness properties of Acid Brown 425 compared to several other acid

brown dyes, based on data from manufacturer catalogs.

Dye Name
Wash
Fastness

Light
Fastness

Perspiration
Fastness (Alkali)

Rubbing
Fastness

Solubility
(g/L)

Acid Brown
425 [1] [2]

4-5 4-5 2-3 5 50

Acid Brown
432 [1] [2]

4-5 4-5 2-3 5 50

Acid Brown
161 [1] [2] [3]

5 4-5 3 3-4 60

Acid Brown
188 [1] [2] [3]

3-4 4-5 3 3 60

Acid Brown
422 [1] [2]

3-4 4-5 3 4 50
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Dye Name
Wash
Fastness

Light
Fastness

Perspiration
Fastness (Alkali)

Rubbing
Fastness

Solubility
(g/L)

Acid Brown
434 [1] [2]

4-5 4-5 2-3 5 50

Acid Brown 14
[1] [2]

4-5 2-3 2 3 50

Acid Brown 75
[1]

4 4 2-3 4-5 60

Acid Brown 97
[1] [2]

4 3-4 3 3 50

Acid Brown
282 [1] [2]

4 4 3 3 50

Fastness Note: Ratings are typically on a scale of 1 to 5, where 1 is poor and 5 is excellent [1] [2].

Data Sources: This table synthesizes data from technical catalogs of leather and dye manufacturers
[1] [2] [3].

General Testing Methodologies for Fastness

The quantitative data in the table above is generated through standardized laboratory tests. While the search

results do not contain detailed protocols for the specific dyes listed, they reference the standard methods used

by industry and academic researchers. The workflow for determining these properties generally follows a

sequence of sample preparation, testing, and evaluation.
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Common Test Types

Start: Dyed and Fixed Fabric Sample

Sample Preparation

Perform Standardized Test

Assessment vs. Gray Scales Wash Fastness Test

 e.g., ISO 105-C06

Light Fastness Test

 e.g., BS 1006

Rubbing/Crocking Fastness

 e.g., AATCC TM 8

Perspiration Fastness

 e.g., ISO 105-E04Record Fastness Grade (1-5)

Click to download full resolution via product page

Sample Preparation: The fabric (often wool or leather) is dyed under controlled conditions and then
thoroughly rinsed and dried [4].

Perform Standardized Test: The prepared sample is subjected to a specific stress test using
standardized equipment and conditions. The search results mention several international standards

[5] [6]:
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Wash Fastness: Typically evaluated using methods like ISO 105-C06.

Light Fastness: Assessed by exposing samples to a controlled light source, often following
standards like BS 1006.

Rubbing Fastness (Crocking): Measured using an Atlas Crockmeter as per AATCC TM 8.
Perspiration Fastness: Tested using methods like ISO 105-E04, which simulates the effects of

human perspiration.
Assessment and Grading: After testing, the sample is evaluated for color change. Additionally, for

tests like wash fastness, adjacent undyed fabric is assessed for staining. This evaluation is done by
comparing the samples to standard Gray Scales for color change and staining, with a rating from 1

(severe change/staining) to 5 (no change/staining) [1] [5].

Key Performance Insights

From the compiled data, you can draw the following objective comparisons:

Acid Brown 425 demonstrates very good to excellent wash fastness, matching or exceeding

several alternatives like Acid Brown 188 and 422 [1] [2].
Dyes with excellent wash fastness (like Acid Brown 161 and 425) often belong to the milling or
super-milling acid dye categories. These dyes have larger molecular structures that exhibit better
resistance to washing but may require more careful application to achieve level dyeing [6] [4].

A trade-off between different fastness properties is common. For instance, Acid Brown 161 has the
highest wash fastness rating but a lower rubbing fastness, which might make it less suitable for

applications like upholstery that undergo mechanical friction [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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